![molecular formula C16H16F3NO3 B6266725 (7E)-7-[(4-methoxyphenyl)methylidene]-3-(trifluoromethyl)-3,3a,4,5,6,7-hexahydro-2,1-benzoxazol-3-ol CAS No. 479499-14-4](/img/no-structure.png)
(7E)-7-[(4-methoxyphenyl)methylidene]-3-(trifluoromethyl)-3,3a,4,5,6,7-hexahydro-2,1-benzoxazol-3-ol
Overview
Description
(7E)-7-[(4-methoxyphenyl)methylidene]-3-(trifluoromethyl)-3,3a,4,5,6,7-hexahydro-2,1-benzoxazol-3-ol is a useful research compound. Its molecular formula is C16H16F3NO3 and its molecular weight is 327.3. The purity is usually 95.
BenchChem offers high-quality (7E)-7-[(4-methoxyphenyl)methylidene]-3-(trifluoromethyl)-3,3a,4,5,6,7-hexahydro-2,1-benzoxazol-3-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (7E)-7-[(4-methoxyphenyl)methylidene]-3-(trifluoromethyl)-3,3a,4,5,6,7-hexahydro-2,1-benzoxazol-3-ol including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '(7E)-7-[(4-methoxyphenyl)methylidene]-3-(trifluoromethyl)-3,3a,4,5,6,7-hexahydro-2,1-benzoxazol-3-ol' involves the condensation of 4-methoxybenzaldehyde with 3-(trifluoromethyl)aniline to form the corresponding imine. The imine is then reduced with sodium borohydride to yield the corresponding amine, which is then cyclized with 2-aminoethanol to form the desired benzoxazolone product.", "Starting Materials": [ "4-methoxybenzaldehyde", "3-(trifluoromethyl)aniline", "sodium borohydride", "2-aminoethanol" ], "Reaction": [ "Step 1: Condensation of 4-methoxybenzaldehyde with 3-(trifluoromethyl)aniline in the presence of a suitable acid catalyst to form the corresponding imine.", "Step 2: Reduction of the imine with sodium borohydride in a suitable solvent to yield the corresponding amine.", "Step 3: Cyclization of the amine with 2-aminoethanol in the presence of a suitable acid catalyst to form the desired benzoxazolone product." ] } | |
CAS RN |
479499-14-4 |
Molecular Formula |
C16H16F3NO3 |
Molecular Weight |
327.3 |
Purity |
95 |
Origin of Product |
United States |
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